1-(4-chlorophenyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}cyclopentane-1-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C22H24ClN3O2/c23-18-7-5-17(6-8-18)22(9-1-2-10-22)21(28)25-14-16-12-19(15-24-13-16)26-11-3-4-20(26)27/h5-8,12-13,15H,1-4,9-11,14H2,(H,25,28)
• InChI Key: RBBPDTQCWLVVQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCC3=CC(=CN=C3)N4CCCC4=O
• Molecular Formula: C22H24ClN3O2
• Molecular Weight: 397.9 g/mol
• CAS No.: 2034585-19-6

Description

1-(4-chlorophenyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C22H24ClN3O2 and its molecular weight is 397.9. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Properties

This compound, featuring a complex structure with multiple functional groups, is studied for its unique chemical properties. Research into similar compounds has explored their hydrogen bonding capabilities, crystal structures, and potential as anticonvulsants. For instance, studies on anticonvulsant enaminones highlight the significance of cyclohexene rings and their sofa conformations, with variations in the dihedral angle affecting molecular interactions (Kubicki, Bassyouni, & Codding, 2000). Such investigations provide insights into the fundamental chemical behaviors that could be relevant for this compound.

Synthetic and Derivatization Studies

The synthetic pathways and derivatization of similar chlorophenyl compounds have been extensively studied to understand their potential applications. Research into cathinones, for instance, sheds light on methods for identifying and modifying these compounds through spectroscopic studies (Nycz, Paździorek, Małecki, & Szala, 2016). Such methodologies could be applicable to the synthesis and functional modification of 1-(4-chlorophenyl)-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}cyclopentane-1-carboxamide, enhancing its utility in various scientific applications.

Application in Molecular Interaction Studies

The interaction of related compounds with biological receptors is a key area of study, which helps in understanding their potential therapeutic uses. For example, the molecular interaction of cannabinoid receptor antagonists has been analyzed to understand the binding dynamics and structure-activity relationships (Shim, Welsh, Cartier, Edwards, & Howlett, 2002). Research in this domain could inform the development of new drugs based on the structure of this compound.